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Compound of Interest

Compound Name: AZ3146

Cat. No.: B611999

For researchers, scientists, and drug development professionals working with AZ3146, a potent
and selective Mps1 kinase inhibitor, a comprehensive understanding of safety and handling
procedures is paramount. This guide provides essential information on personal protective
equipment (PPE), operational plans for handling and storage, and disposal protocols to ensure
a safe laboratory environment.

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for AZ3146 indicates that the substance is not classified as
hazardous, adherence to standard laboratory safety protocols is essential to minimize any
potential risks. The following PPE is recommended when handling AZ3146:

o Eye Protection: Wear safety glasses with side shields or goggles to protect against
accidental splashes.

o Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene, to prevent skin
contact.

o Body Protection: A standard laboratory coat should be worn to protect clothing and skin from
potential contamination.

o Respiratory Protection: Under normal handling conditions with adequate ventilation,
respiratory protection is not typically required. However, if handling large quantities or if there
is a risk of generating dust or aerosols, a NIOSH-approved respirator may be necessary.
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Operational and Disposal Plans

Handling:

o Handle AZ3146 in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.

e Avoid direct contact with the skin, eyes, and clothing.
e Prevent the formation of dust and aerosols.

e Wash hands thoroughly after handling the compound.
Storage:

o Store AZ3146 in a tightly sealed container.

o Keep in a cool, dry, and well-ventilated place.

» Refer to the product-specific information for precise storage temperatures, which are
typically -20°C for the solid powder form.

Disposal:
o Dispose of waste material in accordance with local, state, and federal regulations.
» Do not mix with other waste.

e Handle uncleaned containers as you would the product itself.

Quantitative Data Summary

The following table summarizes key quantitative data for AZ3146 based on available
information.
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Property Value

Molecular Weight 452.55 g/mol

CAS Number 1124329-14-1

Storage Temperature -20°C (Solid)

NFPA Ratings Health: 0, Fire: 0, Reactivity: O
HMIS Ratings Health: O, Fire: 0, Reactivity: 0

Experimental Protocols

AZ3146 is commonly used in cell-based assays to study its effects on the spindle assembly
checkpoint and cell cycle progression. Below is a generalized protocol for its use in a cell
culture experiment.

Preparation of Stock Solution:
o AZ3146 is typically supplied as a solid.

» To prepare a stock solution, dissolve the compound in a suitable solvent, such as DMSO, to
a desired concentration (e.g., 10 mM).

o Store the stock solution at -20°C or -80°C as recommended by the supplier.
Cell Treatment:
o Culture cells to the desired confluency in appropriate cell culture plates.

o On the day of the experiment, dilute the AZ3146 stock solution to the desired final
concentration in fresh cell culture medium.

» Remove the existing medium from the cells and replace it with the medium containing
AZ3146.

 Incubate the cells for the desired period to observe the effects of the compound.
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Visualized Workflows

The following diagrams illustrate the general workflow for handling AZ3146 and a typical
experimental procedure.

Preparation Handling Storage & Disposal

Don PPE H Prepare well-ventilated workspace H Weigh AZ3146 }—» Dissolve in appropriate solvent }—» Store stock solution at -20°C }—»

Dispose of waste per regulations

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of AZ3146.
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Caption: A typical experimental workflow using AZ3146 in cell culture.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
AZ3146]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611999#personal-protective-equipment-for-handling-
az3146]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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